Cas no 58541-27-8 (4-bicyclo[2.2.2]octanyl(phenyl)methanone)

• Product Name: 4-bicyclo[2.2.2]octanyl(phenyl)methanone
• CAS No: 58541-27-8
• MF: C₁₅H₁₈O
• MW: 214.302824497223
• CID: 948647
• PubChem ID: 429368
• Update Time: 2025-04-19

4-bicyclo[2.2.2]octanyl(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 4-bicyclo[2.2.2]octanyl(phenyl)methanone
• AC1L8NAY
• NSC254075
• NSC-254075
• 58541-27-8
• DS-002770
• 1-bicyclo[2.2.2]octyl-phenyl-methanone
• DTXSID50330420

• Inchi： 1S/C15H18O/c16-14(13-4-2-1-3-5-13)15-9-6-12(7-10-15)8-11-15/h1-5,12H,6-11H2
• InChI Key： RYCNBHSKKYPNOA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C12CCC(CC1)CC2

Computed Properties

• Exact Mass: 214.13584
• Monoisotopic Mass: 214.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.83970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones